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Introduction

Neodymium oxide (Nd20s), a rare earth metal oxide, is emerging as a critical component in the
formulation of advanced three-way catalytic converters (TWCs) for gasoline-powered vehicles.
These catalysts are essential for mitigating harmful emissions, including carbon monoxide
(CO), nitrogen oxides (NOx), and unburned hydrocarbons (HC), by converting them into less
harmful substances like carbon dioxide (COz2), nitrogen (N2), and water (H20). The
incorporation of neodymium oxide into the catalyst washcoat, typically composed of a mixture
of alumina (Al203), ceria (CeOz2), and zirconia (ZrOz), has been shown to significantly enhance
catalytic performance and durability.

These application notes provide a comprehensive overview of the role of neodymium oxide in
automotive catalysts, detailing its mechanism of action, experimental protocols for catalyst
preparation and evaluation, and quantitative performance data.

Mechanism of Action of Neodymium Oxide

The primary role of neodymium oxide in a three-way catalyst is to act as a promoter and
stabilizer for the active catalytic components, which are typically precious metals such as
platinum (Pt), palladium (Pd), and rhodium (Rh). The addition of neodymium oxide to the ceria-
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zirconia solid solution in the washcoat leads to the formation of a ternary CeO2-ZrO2-Nd203
solid solution. This modification brings about several beneficial effects:

» Enhanced Oxygen Storage Capacity (OSC): Neodymium oxide doping increases the number
of oxygen vacancies in the ceria-zirconia lattice. This is crucial for the catalyst's ability to
store and release oxygen, which is essential for maintaining high conversion efficiencies for
CO, HC, and NOx under fluctuating air-to-fuel ratios in the engine exhaust.

e Improved Thermal Stability: The incorporation of neodymium ions into the ceria-zirconia
structure inhibits the sintering of the washcoat and the precious metal particles at the high
temperatures experienced in the exhaust system (up to 1000 °C). This results in a more
durable catalyst with a longer lifespan.

e Promotion of Precious Metal Dispersion: Neodymium oxide helps to maintain a high
dispersion of the precious metal nanoparticles on the washcoat surface. This maximizes the
number of active sites available for the catalytic reactions, thereby improving the overall
conversion efficiency.

o Enhanced Reducibility and Redox Behavior: The presence of neodymium oxide facilitates
the reduction and oxidation (redox) cycles of the ceria-zirconia support, which is a key
aspect of the catalytic mechanism for NOx reduction and CO/HC oxidation.

The synergistic effects of neodymium oxide doping lead to a lower light-off temperature, which
Is the temperature at which the catalyst becomes 50% effective. This is particularly important
for reducing emissions during the cold start phase of vehicle operation, where a significant
portion of the total emissions occurs.
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 To cite this document: BenchChem. [Application Notes and Protocols: The Role of
Neodymium Oxide in Automotive Catalytic Converters]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14282440#role-of-neodymium-oxide-in-
automotive-catalytic-converters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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